Cas no 859658-52-9 (3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one)

• Product Name: 3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one
• CAS No: 859658-52-9
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 6505135
• PubChem ID: 1424916
• Update Time: 2025-06-28

3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one
• 3-(4-methoxyphenyl)-7-(2-methylprop-2-enoxy)chromen-2-one
• 2H-1-Benzopyran-2-one, 3-(4-methoxyphenyl)-7-[(2-methyl-2-propen-1-yl)oxy]-

• Inchi： 1S/C20H18O4/c1-13(2)12-23-17-9-6-15-10-18(20(21)24-19(15)11-17)14-4-7-16(22-3)8-5-14/h4-11H,1,12H2,2-3H3
• InChI Key： KTLOTYYDANOAKY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC(C)=C)=CC=C2C=C1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 322.121
• Monoisotopic Mass: 322.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 505.9±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one

Comprehensive Overview of 3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one (CAS No. 859658-52-9)

3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one (CAS No. 859658-52-9) is a synthetic coumarin derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the chromen-2-one family, which is known for its diverse biological activities. The presence of a 4-methoxyphenyl group and a 2-methylprop-2-en-1-yloxy moiety enhances its reactivity and functionality, making it a valuable candidate for further study.

In recent years, the demand for novel coumarin derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 859658-52-9 due to its potential as a fluorescence probe or photosensitizer, which aligns with the growing trend of bioimaging and photodynamic therapy. These applications are frequently searched topics in scientific databases, reflecting the compound's relevance in cutting-edge research.

The synthesis of 3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one involves multi-step organic reactions, including etherification and condensation processes. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. These details are critical for researchers seeking reliable chemical intermediates for their experiments.

One of the most searched questions related to this compound is its solubility and stability under various conditions. Studies indicate that 859658-52-9 exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for in vitro assays. Its stability at room temperature further enhances its practicality for laboratory use.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that coumarin derivatives like 3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one may exhibit antioxidant and anti-inflammatory properties. These findings align with the increasing focus on natural product-inspired drug development, a hot topic in medicinal chemistry.

From an industrial perspective, 859658-52-9 is also explored for its potential in functional materials, such as organic light-emitting diodes (OLEDs) and sensors. Its fluorescence properties make it a promising candidate for optoelectronic applications, a field that has seen exponential growth in recent years.

In conclusion, 3-(4-methoxyphenyl)-7-(2-methylprop-2-en-1-yl)oxy-2H-chromen-2-one (CAS No. 859658-52-9) represents a versatile and highly studied compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique structure and properties continue to inspire research, addressing some of the most pressing questions in modern science.